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Compound of Interest

Compound Name: 2-Ethoxy-3-methoxybenzamide

Cat. No.: B15229805

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethoxy-3-methoxybenzamide is a substituted aromatic amide. While specific research on
this compound is limited, its structural motifs—a benzamide core with ethoxy and methoxy
substitutions—are present in a variety of biologically active molecules. This guide provides a
technical overview of its chemical properties, a plausible synthetic route, and its potential
biological significance based on the activities of structurally related compounds. The
information herein is intended to serve as a foundational resource for researchers interested in
exploring the potential of this and similar molecules in drug discovery and development.

IUPAC Name: 2-Ethoxy-3-methoxybenzamide

Physicochemical Properties

Precise experimental data for 2-ethoxy-3-methoxybenzamide is not extensively available in
public literature. The following table summarizes estimated and known properties of the parent
compound, benzamide, and related substituted benzamides to provide a comparative
reference.
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2-Ethoxy-3-
2- 3-
. methoxybenza
Property Benzamide Methoxybenza  Methoxybenza id
mide
mide mide .
(Predicted)
Molecular
C7H7NO CsHoNO2[1][2] CsHoNO2[3] C10H13NOs3
Formula
151.16 g/mol [1]
Molar Mass 121.14 g/mol [4] 2l 151.16 g/mol [3] 195.21 g/mol
White or pale- ] )
) ] Likely a white to
Appearance White solid[4] colored - ] ]
off-white solid
powder[5]
] ] Predicted to be
Melting Point 127-130 °C[4] - - ) o
in a similar range
Boiling Point 288 °C[4] - - > 290 °C
Predicted to
have low
_ _ _ aqueous
Slightly soluble in  Soluble in water -
) solubility, but
. water; soluble in and other i
Solubility ) ) - soluble in
many organic organic solvents. i
organic solvents
solvents.[4] [5] ]
like ethanol,
DMSO, and
DMF.
o ] Similar to other
pKa (Acidity) ~13 (in H20)[4] - -

benzamides

Synthesis Protocol

The synthesis of 2-ethoxy-3-methoxybenzamide can be envisioned as a two-step process

starting from a commercially available precursor, 2-hydroxy-3-methoxybenzoic acid. The

following is a detailed, hypothetical experimental protocol.
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Step 1: Ethoxylation of 2-hydroxy-3-methoxybenzoic acid to form 2-ethoxy-3-methoxybenzoic
acid.

o Materials: 2-hydroxy-3-methoxybenzoic acid, diethyl sulfate, potassium carbonate (K2CO3),
acetone, hydrochloric acid (HCI), ethyl acetate, brine.

e Procedure:

o To a solution of 2-hydroxy-3-methoxybenzoic acid (1 equivalent) in acetone, add
anhydrous potassium carbonate (3 equivalents).

o Stir the mixture at room temperature for 30 minutes.
o Add diethyl sulfate (1.5 equivalents) dropwise to the reaction mixture.

o Reflux the reaction mixture for 12-18 hours, monitoring the progress by thin-layer
chromatography (TLC).

o After completion, filter the reaction mixture to remove potassium carbonate.
o Evaporate the solvent under reduced pressure.
o Dissolve the residue in ethyl acetate and wash with water and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate to yield crude 2-
ethoxy-3-methoxybenzoic acid.

o Purify the crude product by recrystallization or column chromatography.
Step 2: Amidation of 2-ethoxy-3-methoxybenzoic acid to form 2-ethoxy-3-methoxybenzamide.

o Materials: 2-ethoxy-3-methoxybenzoic acid, thionyl chloride (SOCIz), dichloromethane
(DCM), aqueous ammonia (NH4OH), sodium bicarbonate (NaHCOs).

e Procedure:

o Dissolve 2-ethoxy-3-methoxybenzoic acid (1 equivalent) in dry dichloromethane.
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o Add thionyl chloride (1.2 equivalents) dropwise at 0 °C.

o Stir the reaction mixture at room temperature for 2-4 hours until the evolution of gas
ceases.

o Remove the solvent and excess thionyl chloride under reduced pressure to obtain the
crude acid chloride.

o Dissolve the crude acid chloride in dry dichloromethane and add it dropwise to a stirred
solution of concentrated agueous ammonia (excess) at 0 °C.

o Stir the reaction mixture for 1-2 hours at room temperature.

o Separate the organic layer and wash it with saturated sodium bicarbonate solution and
brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure to yield crude 2-ethoxy-3-methoxybenzamide.

o Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Potential Biological Activity and Signaling Pathway

Benzamide derivatives are known to exhibit a wide range of pharmacological activities,
including anti-inflammatory, analgesic, and antimicrobial effects.[5] Furthermore, compounds
with similar substitution patterns have shown specific biological activities. For instance, 2-
ethoxy-4-(methoxymethyl)benzamide derivatives have been identified as potent and selective
inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of insulin
signaling, making them potential therapeutic agents for type 2 diabetes.[6]

Based on this precedent, it is plausible that 2-ethoxy-3-methoxybenzamide could also
interact with key signaling pathways. A hypothetical mechanism of action could involve the
inhibition of a phosphatase like PTP1B, leading to the enhancement of insulin signaling.

Hypothetical Experimental Workflow for Biological
Screening
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Caption: A potential experimental workflow for the synthesis and biological evaluation of 2-

ethoxy-3-methoxybenzamide.

Hypothesized Signaling Pathway: Enhancement of
Insulin Signhaling via PTP1B Inhibition

The following diagram illustrates the hypothesized mechanism where 2-ethoxy-3-
methoxybenzamide inhibits PTP1B, leading to the potentiation of the insulin signaling

cascade.
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Caption: Hypothesized signaling pathway of 2-ethoxy-3-methoxybenzamide as a PTP1B
inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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